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Compound of Interest

Compound Name: Ethylazanium;chloride

Cat. No.: B8680313 Get Quote

Senior Application Scientist Guide | CAS: 557-66-4[1]

Part 1: Executive Safety Assessment
Ethylazanium chloride (commonly Ethylamine Hydrochloride) is often underestimated in the

laboratory because it is a stable salt form of a volatile amine. However, improper disposal can

revert this stability, releasing Ethylamine, a flammable and corrosive gas.

This guide provides a self-validating disposal protocol based on the chemical's pKa and phase

behavior.

Critical Chemical Identifiers
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Parameter Value

CAS Number 557-66-4

Synonyms
Ethylamine HCl, Ethylammonium chloride,

Ethanaminium chloride

Molecular Formula C₂H₈ClN

Physical State Hygroscopic white crystalline solid

Primary Hazard
Skin/Eye Irritant; Releases toxic HCl/NOx upon

combustion

Hidden Hazard
Base Incompatibility: Releases flammable

Ethylamine gas if pH > 10

Part 2: The "Safety Switch" Mechanism (Scientific
Integrity)
To handle this chemical safely, you must understand the Causality of Risk. Ethylazanium

chloride is the product of a neutralization reaction between Ethylamine (Weak Base) and

Hydrochloric Acid (Strong Acid).

The Equilibrium Trap:

[1]

In Acidic/Neutral State (Solid/Soln): The nitrogen is protonated (

). The molecule is ionic, non-volatile, and relatively stable.

In Basic State (pH > 10): The proton is stripped. The molecule reverts to Ethylamine, which

boils at 16.6°C. This means adding this waste to a basic waste container will instantly

generate flammable, toxic gas, potentially pressurizing and rupturing the vessel.[1]

Core Directive: Never commingle Ethylazanium chloride waste with alkaline waste streams

(e.g., Sodium Hydroxide, Ammonia).
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Part 3: Disposal Workflows & Decision Logic
Workflow A: Solid Waste Disposal (Primary Stream)
Best for: Expired reagents, contaminated solids, bulk powder.[1]

Segregation: Isolate from oxidizers (Nitrates, Peroxides) and Bases.

Container Selection: Use a High-Density Polyethylene (HDPE) wide-mouth jar. Glass is

acceptable but breakage risks are higher.

Moisture Control: Because the salt is hygroscopic, it will absorb atmospheric water and turn

into a sticky, corrosive sludge. Double-bagging within the HDPE container is recommended

to prevent lid corrosion.

Labeling:

"Hazardous Waste - Solid"[1][2]

Constituents: "Ethylamine Hydrochloride 100%"

Hazard Checkbox: "Irritant", "Toxic".

Destruction: Send for High-Temperature Incineration via a licensed chemical waste

contractor.

Workflow B: Aqueous Solution Disposal
Best for: Reaction byproducts, mother liquors.[1]

pH Verification (The Self-Validating Step):

Dip a pH strip into the waste solution.

Requirement: pH must be < 7.0.

Action: If pH is basic (>7), slowly add dilute Hydrochloric Acid (1M) in a fume hood until

neutral or acidic. This ensures the amine remains trapped as the non-volatile salt.
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Solvent Compatibility:

Compatible: Water, Methanol, Ethanol.

Incompatible: Bleach (Sodium Hypochlorite). Reason: Mixing amines with hypochlorite

generates Chloramines, which are highly toxic and potentially explosive.

Collection: Pour into a "Non-Halogenated Organic Solvent" or "Aqueous Toxic" waste carboy

depending on organic content.

Part 4: Visualized Operational Protocols
Diagram 1: Waste Stream Decision Matrix
This logic gate ensures the waste is routed correctly based on its physical state and chemical

environment.
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Waste: Ethylazanium Chloride

Determine Physical State

Solid / Powder Aqueous / Solvent Solution

Is it mixed with Oxidizers?

DANGER: Explosion Risk
Contact EHS Immediately

Yes
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No

Package in HDPE Jar
(Double Bag for Moisture)

CRITICAL STEP:
Check pH Level

pH > 7 (Basic) pH < 7 (Acidic/Neutral)

Acidify with dilute HCl
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DO NOT MIX
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No
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Caption: Decision matrix for segregating Ethylazanium chloride waste to prevent gas evolution

or reactive incompatibility.

Diagram 2: Emergency Spill Response Loop
Standard "sweep" protocols fail if the powder is wet (it becomes sticky/corrosive).

Spill Detected
Don PPE:

Nitrile Gloves + N95/P100 Mask
(Dust Hazard)

Is Spill Dry or Wet?

Dry Powder

Wet/Sludge

Gently Scoop/Sweep
Avoid Dust Generation

Place in Heavy Duty
Plastic Bag

Cover with Vermiculite
or Dry Sand

Wash Area with Water
(Ventilate Room)

Label as Hazardous Waste

Click to download full resolution via product page

Caption: Operational workflow for containing spills, emphasizing dust control and proper

absorption of hygroscopic sludge.

Part 5: Regulatory & Reference Data[4][5]
Physicochemical Properties Relevant to Disposal

Property Data Relevance to Disposal

Water Solubility Soluble (>100 mg/mL)
Suitable for aqueous waste

streams if pH is controlled.[1]

Hygroscopicity High

Waste containers must be

tightly sealed to prevent

"sweating" and corrosion.[1]

Incompatibility Oxidizers, Alkalis

Violent Reaction Risk. Store

away from Nitrates and

Caustics.[1]

Decomposition > 108°C (Melting Point)

Releases HCl and NOx fumes

if incinerated improperly

(requires scrubbers).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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